Cas no 197841-67-1 (2-Pentenamide, (2E)-)

• Product Name: 2-Pentenamide, (2E)-
• CAS No: 197841-67-1
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 1388933
• PubChem ID: 5973527
• Update Time: 2025-04-20

2-Pentenamide, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenamide, (2E)-
• (2E)-2-PENTENAMIDE
• NSC-225028
• 15856-96-9
• (E)-pent-2-enamide
• cis-2-Pentenoic acid amide
• 6XU67S9XU2
• (2E)-PENT-2-ENAMIDE
• NSC225028
• 197841-67-1
• pentenamide
• trans-2-pentenoic acid amide
• 2-Pentenamide
• trans-2-Pentenamide
• pent-2-enamide
• MZDYAVCNKNXCIS-ONEGZZNKSA-N

• Inchi： 1S/C5H9NO/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H2,6,7)/b4-3+
• InChI Key： MZDYAVCNKNXCIS-ONEGZZNKSA-N
• SMILES： O=C(/C=C/CC)N

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09